Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate

• IUPAC Name: tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate
• InChI: InChI=1S/C14H27NO2/c1-5-11-7-6-9-14(15,10-8-11)12(16)17-13(2,3)4/h11H,5-10,15H2,1-4H3
• InChI Key: CNHQAXWZGKZDRP-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCC(CC1)(C(=O)OC(C)(C)C)N
• Molecular Formula: C14H27NO2
• Molecular Weight: 241.37 g/mol

Description

“Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate” is a complex organic compound. The “tert-butyl” part refers to a four-carbon alkyl radical or substituent group with the general chemical formula −C4H9. The “1-amino-4-ethylcycloheptane-1-carboxylate” part suggests the presence of an amino group (NH2), an ethyl group (C2H5), a cycloheptane ring (a seven-membered ring of carbon atoms), and a carboxylate group (COO-) in the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the cycloheptane ring, the introduction of the ethyl and amino groups, and the attachment of the tert-butyl carboxylate group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the cycloheptane ring. The tert-butyl group would likely add bulk to the molecule, and the polar amino and carboxylate groups could enable it to participate in a variety of chemical reactions.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its exact structure and the conditions under which it is stored or used. The amino and carboxylate groups are both reactive and could participate in a variety of reactions. For example, the carboxylate group could react with acids to form esters, or with bases to form salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, its solubility in water and other solvents would be influenced by the polar carboxylate and amino groups. Its melting and boiling points would depend on the strength of the intermolecular forces between its molecules.

Safety And Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. It’s important to handle all chemicals with care and to follow appropriate safety protocols. This includes wearing protective clothing and working in a well-ventilated area.